![molecular formula C9H10ClNO B183149 N-(3-Chloro-4-methylphenyl)acetamide CAS No. 7149-79-3](/img/structure/B183149.png)
N-(3-Chloro-4-methylphenyl)acetamide
Overview
Description
N-(3-Chloro-4-methylphenyl)acetamide is a chemical compound with the molecular formula C9H10ClNO . It has a molecular weight of 183.64 .
Molecular Structure Analysis
The molecular structure of this compound consists of a chloro-methylphenyl group attached to an acetamide group . The InChI code for this compound is 1S/C9H10ClNO/c1-6-3-4-8(5-9(6)10)11-7(2)12/h3-5H,1-2H3,(H,11,12) .Physical And Chemical Properties Analysis
This compound is a solid substance . It has a melting point of 102-105°C .Scientific Research Applications
The compound's conformation and geometric parameters are studied, showing syn conformation to the meta-methyl group, which contrasts with anti conformation observed in similar compounds (Gowda et al., 2007).
Its derivatives, such as chloroacetamide herbicides, are researched for their carcinogenic properties and metabolic pathways in human and rat liver microsomes. These studies help understand the complex metabolic activation pathways that lead to DNA-reactive dialkylbenzoquinone imine, a proposed carcinogenic product (Coleman et al., 2000).
The herbicidal activity of similar compounds (acetochlor, alachlor, metolachlor) is studied, including their interaction with soil and straw, helping in understanding their environmental impact and efficacy as herbicides (Banks & Robinson, 1986).
X-ray powder diffraction is used to characterize derivatives of 4-chloro-3,5-dimethylphenoxyacetamide, which are potential pesticides. This research aids in understanding the structural properties of these compounds (Olszewska et al., 2011).
The radiolabelling of chloroacetanilide herbicides provides tools for studying their metabolism and mode of action, contributing to a better understanding of their behavior in biological systems (Latli & Casida, 1995).
The study of molecular conformations and supramolecular assembly of halogenated C,N-diarylacetamides provides insights into their potential applications in various fields, including pharmaceuticals and materials science (Nayak et al., 2014).
Research on acetochlor's potential for water pollution offers insights into the environmental impact of such compounds, their behavior in soil, and the risks associated with their use in agriculture (Balinova, 1997).
Mechanism of Action
The mechanism of action of N-(3-Chloro-4-methylphenyl)acetamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and the activation of certain receptors.
Safety and Hazards
N-(3-Chloro-4-methylphenyl)acetamide is classified as a hazardous substance. It is harmful if swallowed, in contact with skin, or if inhaled . Safety measures include avoiding dust formation, avoiding breathing mist, gas or vapours, avoiding contact with skin and eyes, using personal protective equipment, ensuring adequate ventilation, removing all sources of ignition, and evacuating personnel to safe areas .
Properties
IUPAC Name |
N-(3-chloro-4-methylphenyl)acetamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10ClNO/c1-6-3-4-8(5-9(6)10)11-7(2)12/h3-5H,1-2H3,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IGLVCWPPISIXPR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)NC(=O)C)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10ClNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID8042181 | |
Record name | N-(3-Chloro-4-methylphenyl)acetamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID8042181 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
183.63 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
7149-79-3 | |
Record name | N-(3-Chloro-4-methylphenyl)acetamide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=7149-79-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-Chloro-4-acetotoluidide | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0007149793 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | N-(3-Chloro-4-methylphenyl)acetamide | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=72333 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Acetamide, N-(3-chloro-4-methylphenyl)- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | N-(3-Chloro-4-methylphenyl)acetamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID8042181 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | N-(3-chloro-4-methylphenyl)acetamide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.027.712 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 3-CHLORO-4-ACETOTOLUIDIDE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/X7X7S72D5R | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What is the primary application of N-(3-chloro-4-methylphenyl)acetamide based on the provided research?
A1: The research primarily investigates this compound, also known as DRC-2698 or CAT, as a potential avicide for controlling blackbird and starling populations. [, ] This is due to its acute toxicity to these birds. Studies have explored its use in treated baits to reduce bird populations causing damage to crops like sunflowers. [, ]
Q2: What are the concerns regarding the use of this compound as a pesticide?
A2: A major concern with using this compound as a pesticide is its potential secondary hazard to non-target species. While studies indicate moderate toxicity in some raptors and mammals, certain species like cats, owls, and magpies exhibit higher sensitivity. [] This raises concerns about unintended poisoning of these animals through scavenging or predation on birds killed by the compound. Further research is crucial to understand the long-term effects on these species and ensure environmental safety.
Q3: Beyond its use as an avicide, has this compound been explored for other applications?
A3: Interestingly, this compound serves as a building block in synthesizing various N-derivatives of 4-chloro-3,5-dimethylphenoxyacetamide. [] These derivatives are being investigated for their potential as pesticides, highlighting a broader application of this compound in agricultural chemistry.
Q4: What analytical techniques have been employed to characterize this compound and its derivatives?
A4: The research highlights the use of X-ray powder diffraction for characterizing this compound derivatives. [] This technique helps determine crucial structural parameters like experimental 2θ peak positions, relative peak intensities, d-spacing values, Miller indices, and unit-cell parameters. These data are essential for understanding the physical and chemical properties of these compounds.
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.